(+/-)-8-Hydroxy-5Z,9E,11Z,14Z,17Z-eicosapentaenoic acid
(+/-)-8-Hydroxy-5Z,9E,11Z,14Z,17Z-eicosapentaenoic acid
(±)8-HEPE is produced by non-enzymatic oxidation of EPA. It contains equal amounts of 8(S)-HEPE and 8(R)-HEPE. The ability of (±)8-HEPE to induce hatching of E. modestus and B. balanoides eggs is probably due to the presence of the 8(R) isomer within the racemic mixture.
Brand Name:
Vulcanchem
CAS No.:
99217-77-3
VCID:
VC0163499
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,14-11-,16-13+
SMILES:
CCC=CCC=CCC=CC=CC(CC=CCCCC(=O)O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
(+/-)-8-Hydroxy-5Z,9E,11Z,14Z,17Z-eicosapentaenoic acid
CAS No.: 99217-77-3
Reference Standards
VCID: VC0163499
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
| CAS No. | 99217-77-3 |
|---|---|
| Product Name | (+/-)-8-Hydroxy-5Z,9E,11Z,14Z,17Z-eicosapentaenoic acid |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (5Z,9E,11Z,14Z,17Z)-8-hydroxyicosa-5,9,11,14,17-pentaenoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,14-11-,16-13+ |
| Standard InChIKey | WLOUCHKFBGGNEB-GXIKJMEPSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C=C\C(C/C=C\CCCC(=O)O)O |
| SMILES | CCC=CCC=CCC=CC=CC(CC=CCCCC(=O)O)O |
| Canonical SMILES | CCC=CCC=CCC=CC=CC(CC=CCCCC(=O)O)O |
| Description | (±)8-HEPE is produced by non-enzymatic oxidation of EPA. It contains equal amounts of 8(S)-HEPE and 8(R)-HEPE. The ability of (±)8-HEPE to induce hatching of E. modestus and B. balanoides eggs is probably due to the presence of the 8(R) isomer within the racemic mixture. |
| Synonyms | (±)-8-hydroxy-5Z,9E,11Z,14Z,17Z-eicosapentaenoic acid |
| Reference | 1.Shing, T.K.M.,Gibson, K.H.,Wiley, J.R., et al. First total synthesis of a barnacle hatching factor 8(R)-hydroxy-eicosa-5(Z),9(E),11(Z)-pentaenoic acid. Tetrahedron Letters 35, 1067-1070 (1994). |
| PubChem Compound | 16061128 |
| Last Modified | Nov 11 2021 |
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